Cas no 34325-71-8 (2-Bromo-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-Bromo-N-(4-ethoxyphenyl)acetamide
• CAS No: 34325-71-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD02974373
• CID: 1462329
• PubChem ID: 3415348
• Update Time: 2025-06-05

2-Bromo-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N-(4-ethoxyphenyl)-
• 2-Bromo-N-(4-ethoxyphenyl)acetamide
• AKOS005172615
• SCHEMBL6424909
• MFCD02974373
• CS-0327668
• G63880
• LS-03582
• 34325-71-8
• ALBB-010565
• DTXSID901294772
• Bromphenacetin

• MDL： MFCD02974373
• Inchi： 1S/C10H12BrNO2/c1-2-14-9-5-3-8(4-6-9)12-10(13)7-11/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key： TZIRDACISGFECB-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 257.00516
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Bromo-N-(4-ethoxyphenyl)acetamide

Acetamide, 2-bromo-N-(4-ethoxyphenyl)-: A Comprehensive Overview

Acetamide, 2-bromo-N-(4-ethoxyphenyl)-, also known by its CAS number 34325-71-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the broader category of acetamide derivatives and exhibits unique structural features that make it a subject of interest for researchers exploring novel drug candidates.

The molecular structure of Acetamide, 2-bromo-N-(4-ethoxyphenyl)- comprises a central acetamide moiety with bromine substitution at the alpha position and an ethoxy group attached to a phenyl ring at the para position. This specific arrangement of functional groups renders the compound susceptible to various chemical reactivities while also endowing it with potential biological activities.

In recent years, there has been a growing body of research focusing on compounds similar to Acetamide, 2-bromo-N-(4-ethoxyphenyl)-, particularly in the realm of brominated aromatic acetamides. These studies have highlighted the compound's ability to modulate key biological pathways, making it a promising candidate for drug development in areas such as cancer therapy and neurodegenerative diseases.

A notable aspect of Acetamide, 2-bromo-N-(4-ethoxyphenyl)- is its structural similarity to known bioactive compounds. The presence of the ethoxy group on the phenyl ring introduces hydrophobicity and metabolic stability, which are desirable traits in drug candidates. Additionally, the bromine atom at the alpha position contributes to the compound's electronic properties, potentially influencing its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to conduct detailed molecular modeling studies of Acetamide, 2-bromo-N-(4-ethoxyphenyl)-. These simulations have provided insights into the compound's potential interactions with enzyme active sites and receptor binding pockets, paving the way for rational drug design approaches.

One of the most promising applications of Acetamide, 2-bromo-N-(4-ethoxyphenyl)- lies in its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting that it may act through mechanisms involving apoptosis induction and cell cycle arrest.

Furthermore, the compound's pharmacokinetic properties have been extensively studied. Research indicates that Acetamide, 2-bromo-N-(4-ethoxyphenyl)- demonstrates favorable absorption and distribution profiles, making it a viable candidate for further development as an orally active medication.

In conclusion, Acetamide, 2-bromo-N-(4-ethoxyphenyl)-, with its unique structural features and promising biological activities, represents a valuable compound in the realm of drug discovery. Ongoing research continues to uncover new aspects of its pharmacology, positioning it as a potential therapeutic agent in various disease states.